Cas no 61683-62-3 (3-Heptanone, 5-amino-5-methyl-)

3-Heptanone, 5-amino-5-methyl- structure
61683-62-3 structure
Product Name:3-Heptanone, 5-amino-5-methyl-
CAS No:61683-62-3
MF:C8H17NO
MW:143.226682424545
CID:470163
PubChem ID:21330457
Update Time:2025-04-19

3-Heptanone, 5-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Heptanone, 5-amino-5-methyl-
    • 5-amino-5-methylheptan-3-one
    • 5-amino-5-methyl-3-heptanone
    • 61683-62-3
    • SCHEMBL11538672
    • DTXSID00612546
    • OHWWAANBHBQKHL-UHFFFAOYSA-N
    • AKOS006341774
    • Inchi: 1S/C8H17NO/c1-4-7(10)6-8(3,9)5-2/h4-6,9H2,1-3H3
    • InChI Key: OHWWAANBHBQKHL-UHFFFAOYSA-N
    • SMILES: O=C(CC)CC(C)(CC)N

Computed Properties

  • Exact Mass: 143.13111
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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